N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H20N4O3S/c1-15-10-11-20-22(16(15)2)26-23(32-20)28(13-17-7-5-6-12-25-17)21(29)14-27-18-8-3-4-9-19(18)31-24(27)30/h3-12H,13-14H2,1-2H3
• InChI Key: OEVNBIJNNKXFSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)CN4C5=CC=CC=C5OC4=O)C
• Molecular Formula: C24H20N4O3S
• Molecular Weight: 444.5 g/mol
• CAS No.: 1172737-39-1

Description

N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H20N4O3S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity : The synthesis and evaluation of new heterocycles incorporating the antipyrine moiety have been explored, demonstrating significant antimicrobial properties. These compounds were tested and showed potential as antimicrobial agents (Bondock et al., 2008).

• Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. These compounds represent a potential approach for pest control strategies (Fadda et al., 2017).

• Cytotoxicity Evaluation : A study on the synthesis, molecular docking, and cytotoxicity evaluation of novel 1,3,4-thiadiazole as well as 1,3-thiazole derivatives bearing a pyridine moiety has been conducted. These compounds showed remarkable anticancer activity against human colon carcinoma (HTC-116) and hepatocellular carcinoma (HepG-2) cell lines, suggesting their potential in anticancer therapy (Abouzied et al., 2022).

• Antimicrobial and Antifungal Activities : Novel thiazole derivatives were synthesized and screened for their antimicrobial and antifungal activities. Some of these compounds exhibited significant activity, highlighting their potential in developing new antimicrobial agents (Saravanan et al., 2010).

• Antioxidant Activity : Amidomethane sulfonyl-linked bis heterocycles were prepared and tested for antioxidant activity. One of the compounds demonstrated excellent antioxidant activity, surpassing that of the standard Ascorbic acid, indicating its potential for use as an antioxidant agent (Talapuru et al., 2014).

• Analgesic Agents : The synthesis of novel thiazole derivatives as analgesic agents was conducted, with some compounds showing mild to good analgesic activities in a tail immersion method in mice. This suggests their potential application in pain management (Saravanan et al., 2011).